![molecular formula C3H9NO B1366323 Aminopropanol CAS No. 25154-49-8](/img/structure/B1366323.png)
Aminopropanol
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Overview
Description
2-Aminopropanol is a hemiaminal.
Scientific Research Applications
Antiviral Properties
Aminopropanol derivatives exhibit significant antiviral properties. A study demonstrated that certain this compound-2 derivatives have high chemotherapeutic indices and effectively inhibit the reproduction of the bovine viral diarrhea virus (BVDV). Moreover, these derivatives showed a dose-dependent effect on the reproduction of hepatitis C virus, suggesting their potential in antiviral therapies (Voloshchuk et al., 2017).
Synthesis of Labeled Compounds
This compound plays a crucial role in synthesizing labeled compounds. For instance, deuterated 3-amino-1-propanols have been synthesized for applications in mass spectrometry studies, particularly in the synthesis of labeled cyclophosphamide and ifosfamide (Springer et al., 2007).
Anti-Malaria Applications
A series of 1-aminopropan-2-ols were synthesized and showed micromolar potency against malaria, demonstrating their potential as anti-malarial agents. These compounds were effective against both chloroquine-resistant and sensitive strains of Plasmodium falciparum (Robin et al., 2007).
Chiral Discrimination
In a significant study, chiral fluorescent silicon nanoparticles were synthesized and used to detect the this compound enantiomer. This approach enabled rapid and selective recognition of D-aminopropanol in L-aminopropanol, highlighting its application in chiral discrimination (Han et al., 2020).
Intramolecular Interactions
This compound's intramolecular interactions were investigated using various spectroscopic techniques. Studies revealed hydrogen-bond-like interactions in compounds like 3-aminopropanol, contributing to the understanding of molecular structures and their interactions (Thomsen et al., 2013).
CO2 Capture
This compound derivatives like 2-amino-2-methylpropanol (AMP) have been studied as potential absorbents for efficient CO2 capture. Comparisons with other solvents like monoethanolamine revealed that AMP could reduce energy requirements and solvent consumption in CO2-capture units (Hüser et al., 2017).
Textile Applications
Water-soluble amino-silicone oil, synthesized using this compound, has been applied in no-iron finishing of fabrics, imparting excellent softness and smoothness without significantly affecting water absorbency (Lu Ning-ning, 2003).
Properties
25154-49-8 | |
Molecular Formula |
C3H9NO |
Molecular Weight |
75.11 g/mol |
IUPAC Name |
1-aminopropan-1-ol |
InChI |
InChI=1S/C3H9NO/c1-2-3(4)5/h3,5H,2,4H2,1H3 |
InChI Key |
MXZROAOUCUVNHX-UHFFFAOYSA-N |
SMILES |
CCC(N)O |
Canonical SMILES |
CCC(N)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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